Cas no 62535-63-1 (Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide)

• Product Name: Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
• CAS No: 62535-63-1
• MF: C₂₀H₃₆INS
• MW: 449.476016998291
• CID: 441348
• PubChem ID: 71385456
• Update Time: 2025-04-19

Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
• 6-dodecyl-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-6-ium,iodide
• DTXSID50807687
• 6-Dodecyl-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-6-ium iodide
• 62535-63-1

• Inchi： 1S/C20H36NS.HI/c1-3-4-5-6-7-8-9-10-11-12-15-21(2)16-13-19-14-17-22-20(19)18-21;/h14,17H,3-13,15-16,18H2,1-2H3;1H/q+1;/p-1
• InChI Key： JCJVPVKGYRBINF-UHFFFAOYSA-M
• SMILES： [I-].S1C=CC2=C1C[N+](C)(CCCCCCCCCCCC)CC2

Computed Properties

• Exact Mass: 412.8792
• Monoisotopic Mass: 449.16132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0